Cas no 105627-90-5 (Isoquinoline,5-[(hexahydro-3-methyl-1H-1,4-diazepin-1-yl)sulfonyl]-)
105627-90-5 structure
Product Name:Isoquinoline,5-[(hexahydro-3-methyl-1H-1,4-diazepin-1-yl)sulfonyl]-
CAS No:105627-90-5
MF:C15H19N3O2S
MW:305.395262002945
CID:164993
PubChem ID:3064774
Update Time:2025-04-19
Isoquinoline,5-[(hexahydro-3-methyl-1H-1,4-diazepin-1-yl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline,5-[(hexahydro-3-methyl-1H-1,4-diazepin-1-yl)sulfonyl]-
- 5-[(3-methyl-1,4-diazepan-1-yl)sulfonyl]isoquinoline
- 1H-1,4-Diazepine, hexahydro-1-(5-isoquinolinylsulfonyl)-3-methyl-
- 1-(5-Isoquinolinesulfonyl)-3-methylhomopiperazine
- Hexahydro-1-(5-isoquinolinylsulfonyl)-3-methyl-1H-1,4-diazepine
- 5-(3-Methyl-1,4-diazepane-1-sulfonyl)isoquinoline
- DTXSID70909637
- SCHEMBL2457955
- 105627-90-5
-
- Inchi: 1S/C15H19N3O2S/c1-12-11-18(9-3-7-17-12)21(19,20)15-5-2-4-13-10-16-8-6-14(13)15/h2,4-6,8,10,12,17H,3,7,9,11H2,1H3
- InChI Key: PDDYZDBYVDJCNL-UHFFFAOYSA-N
- SMILES: S(C1=CC=CC2C=NC=CC1=2)(N1CCCNC(C)C1)(=O)=O
Computed Properties
- Exact Mass: 305.11979803g/mol
- Monoisotopic Mass: 305.11979803g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 448
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 70.7Ų
Isoquinoline,5-[(hexahydro-3-methyl-1H-1,4-diazepin-1-yl)sulfonyl]- Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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5. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
105627-90-5 (Isoquinoline,5-[(hexahydro-3-methyl-1H-1,4-diazepin-1-yl)sulfonyl]-) Related Products
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